Cas no 28320-88-9 (Octane,3-chloro-3-methyl-)
Octane,3-chloro-3-methyl- structure
Product Name:Octane,3-chloro-3-methyl-
CAS No:28320-88-9
MF:C9H19Cl
MW:162.700162172318
CID:252013
PubChem ID:20387034
Update Time:2025-04-19
Octane,3-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Octane,3-chloro-3-methyl-
- 3-CHLORO-3-METHYLOCTANE
- 3-Chlor-3-methyl-octan
- 3-chloro-3-methyl-octane
- Octane,3-chloro-3-methyl
- AKOS006275360
- SCHEMBL11519219
- FT-0692109
- DTXSID90951012
- 4-Chloro- 2-picoline
- 28320-88-9
-
- Inchi： 1S/C9H19Cl/c1-4-6-7-8-9(3,10)5-2/h4-8H2,1-3H3
- InChI Key： XQAIFGVUAZKVJB-UHFFFAOYSA-N
- SMILES： ClC(C)(CC)CCCCC
Computed Properties
- Exact Mass: 162.11800
- Monoisotopic Mass: 162.1175283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.8680
- Melting Point: -39.4°C (estimate)
- Boiling Point: 203.25°C (estimate)
- Refractive Index: 1.4351
- PSA: 0.00000
- LogP: 3.97420
Octane,3-chloro-3-methyl- Customs Data
- HS CODE：2903199000
- Customs Data：
China Customs Code:
2903199000Overview:
2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Octane,3-chloro-3-methyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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